Cas no 439117-11-0 ((5-Chloro-2-iodophenyl)methanamine)

• Product Name: (5-Chloro-2-iodophenyl)methanamine
• CAS No: 439117-11-0
• MF: C₇H₇ClIN
• MW: 267.494652986526
• MDL: MFCD18393364
• CID: 2101336
• PubChem ID: 18672388
• Update Time: 2025-10-30

(5-Chloro-2-iodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-iodophenyl)methanamine
• 5-chloro-2-iodobenzylamine
• 5-Chloro-2-iodo-benzylamine
• VDNYREJIIBMKSW-UHFFFAOYSA-N
• (5-Chloro-2-iodophenyl)methanamine

• MDL： MFCD18393364
• Inchi： 1S/C7H7ClIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H,4,10H2
• InChI Key： VDNYREJIIBMKSW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 26

Additional information on (5-Chloro-2-iodophenyl)methanamine

Comprehensive Overview of (5-Chloro-2-iodophenyl)methanamine (CAS No. 439117-11-0): Properties, Applications, and Research Insights

(5-Chloro-2-iodophenyl)methanamine (CAS No. 439117-11-0) is a halogenated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and iodo substituents on the phenyl ring, along with the reactive methanamine group, makes this compound a versatile intermediate for synthesizing complex molecules. Researchers often explore its potential in drug discovery, particularly in targeting enzyme inhibitors or receptor modulators.

In recent years, the demand for halogenated aromatic amines like (5-Chloro-2-iodophenyl)methanamine has surged, driven by advancements in medicinal chemistry and catalysis. A trending topic in scientific forums is the compound's role in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for creating carbon-nitrogen or carbon-carbon bonds. These reactions are frequently searched in AI-driven synthesis planning tools, reflecting the compound's relevance in modern organic synthesis.

The physicochemical properties of 439117-11-0 contribute to its utility. Its molecular weight (267.51 g/mol) and moderate lipophilicity make it suitable for bioavailability optimization in drug design. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, a frequent query among quality control professionals. Additionally, its stability under controlled conditions aligns with green chemistry principles, a hot topic in sustainable research.

From a commercial perspective, (5-Chloro-2-iodophenyl)methanamine is often listed in catalogs of specialty chemical suppliers under categories like building blocks or pharmaceutical intermediates. SEO data reveals that researchers frequently search for "synthesis protocol for 5-Chloro-2-iodobenzylamine" or "suppliers of CAS 439117-11-0," indicating its practical demand. Regulatory compliance, such as REACH or GMP standards, is another critical aspect discussed in procurement contexts.

Emerging applications of this compound include its use in fluorescence probes and metal-organic frameworks (MOFs), areas gaining traction in materials science. Its iodine moiety enables radiolabeling potential, a feature explored in diagnostic imaging studies. Such interdisciplinary relevance positions 439117-11-0 as a compound bridging chemistry, biology, and materials engineering.

In summary, (5-Chloro-2-iodophenyl)methanamine exemplifies how halogenated amines serve as keystones in scientific innovation. Its multifaceted applications—from drug development to advanced materials—coupled with its technical accessibility, ensure its continued prominence in research and industrial workflows. Future studies may further unlock its potential in precision medicine and catalysis, aligning with global scientific priorities.